Cas no 59875-55-7 (1-Isoquinolinecarboxaldehyde, 6,7-dihydroxy-, oxime (9CI))

• Product Name: 1-Isoquinolinecarboxaldehyde, 6,7-dihydroxy-, oxime (9CI)
• CAS No: 59875-55-7
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 1017952
• PubChem ID: 136490859
• Update Time: 2025-04-20

1-Isoquinolinecarboxaldehyde, 6,7-dihydroxy-, oxime (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxaldehyde, 6,7-dihydroxy-, oxime (9CI)
• 6,7-Dihydroxyisoquinoline-1-carbaldehyde oxime
• 59875-55-7

• Inchi： 1S/C10H8N2O3/c13-9-3-6-1-2-11-8(5-12-15)7(6)4-10(9)14/h1-5,13-15H/b12-5+
• InChI Key： OQEKIXLLJYHPQZ-LFYBBSHMSA-N
• SMILES： OC1C(=CC2C=CN=C(/C=N/O)C=2C=1)O

Computed Properties

• Exact Mass: 204.053
• Monoisotopic Mass: 204.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 1.4